6-(2,4-dimethyl-1,3-thiazol-5-yl)-2-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(2,4-dimethyl-1,3-thiazol-5-yl)-2-[[1-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperidin-4-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C23H28N6OS/c1-14-22(31-16(3)24-14)20-7-8-21(30)29(27-20)13-17-9-11-28(12-10-17)23-18-5-4-6-19(18)25-15(2)26-23/h7-8,17H,4-6,9-13H2,1-3H3
• InChI Key: ZHYORBQYBVVBDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN(C(=O)C=C2)CC3CCN(CC3)C4=NC(=NC5=C4CCC5)C
• Molecular Formula: C23H28N6OS
• Molecular Weight: 436.6 g/mol
• CAS No.: 2640964-86-7

Description

6-(2,4-Dimethyl-1,3-thiazol-5-yl)-2-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazin-3-one core substituted with a 2,4-dimethylthiazole moiety and a piperidine-methyl-cyclopentapyrimidine side chain. The thiazole ring is a sulfur-containing heterocycle known for its role in modulating pharmacokinetic properties and enhancing binding affinity in medicinal chemistry . The pyridazinone scaffold is associated with diverse biological activities, including kinase inhibition and cardiovascular effects, while the piperidine and cyclopentapyrimidine groups contribute to conformational flexibility and target engagement .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Similarity and Chemoinformatics Analysis

Structural analogs of the target compound are identified through chemoinformatics methods, including binary fingerprint-based similarity coefficients. The Tanimoto coefficient, a widely used metric, quantifies overlap in functional groups and substructures between molecules . For example:

• Compound 53g (8-(4-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperidin-1-yl)ethyl)-1H-pyrazol-1-yl)pyrido[3,4-d]pyrimidin-4(3H)-one) shares a piperidine-pyrimidine substructure with the target compound but replaces the thiazole with a benzodioxole group. This modification alters lipophilicity (LogP) and hydrogen-bonding capacity .
• 4-(Benzo[d]thiazol-2-yl)-2-allyl-3-methyl-1-phenyl-1,2-dihydropyrazol-5-one features a benzothiazole instead of dimethylthiazole, reducing steric hindrance but maintaining sulfur-mediated interactions .

A hierarchical clustering approach, as applied in drugCIPHER-CS, can group compounds by target profile similarity, linking structural features to shared biological activities . For instance, cyclopentapyrimidine-containing analogs may cluster with kinase inhibitors due to their ATP-binding pocket compatibility.

Physicochemical and Pharmacokinetic Properties

Key physicochemical parameters (e.g., molecular weight, LogP, polar surface area) influence bioavailability and target engagement. A comparative analysis is summarized below:

Compound Name	Molecular Weight	LogP	Polar Surface Area (Ų)	Key Structural Differences
Target Compound	~520 (estimated)	~3.2	~90	Reference compound
6-(Benzo[c][1,2,5]thiadiazol-5-yl)-2-(methylthio)pyrimidin-4(3H)-one	316.3	2.8	85	Thiadiazole replaces thiazole; lacks piperidine
1-{6-[(2,4-Dichlorophenyl)methyl]pyridazin-3-yl}-4-(thiophen-2-yl)-1H-pyrazol-5-amine	434.3	4.1	75	Pyrazole replaces pyridazinone; dichlorophenyl group
8-(4-(2-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperidin-1-yl)ethyl)-1H-pyrazol-1-yl)pyrido[3,4-d]pyrimidin-4(3H)-one	527.6	2.5	95	Benzodioxole replaces thiazole; extended piperidine

The target compound’s higher molecular weight and moderate LogP suggest balanced solubility and membrane permeability.